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Compound of Interest

Compound Name: Hydroxyfenbendazole-d3

Cat. No.: B15559782

Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Hydroxyfenbendazole-d3. The following procedures

are designed to ensure the safe handling, use, and disposal of this compound, minimizing

exposure and environmental impact.

Chemical Identifier:

Compound: Hydroxyfenbendazole-d3 (Deuterated metabolite of Fenbendazole)

CAS Number (Fenbendazole-d3): 1228182-47-5[1]

Hazards: Suspected of damaging fertility or the unborn child, may cause damage to organs

through prolonged or repeated exposure, and is very toxic to aquatic life with long-lasting

effects.[1][2][3][4] May form combustible dust concentrations in air.[4][5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling

Hydroxyfenbendazole-d3 to prevent exposure.
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PPE Category Item Specification

Eye Protection Safety Glasses or Goggles

Must be worn with side shields.

A face shield is required if

there is a risk of splashes or

aerosols.[5][6][7]

Hand Protection Chemical-resistant Gloves

Impervious gloves are

required. Inspect gloves before

use and change them

frequently.[5][8][9]

Body Protection Laboratory Coat or Suit

A work uniform, laboratory

coat, or a complete suit

protecting against chemicals

should be worn.[5][6][9]

Respiratory Protection Respirator

Required if adequate local

exhaust ventilation is not

available or if dust is

generated. Use a

NIOSH/MSHA approved

respirator.[5][8][9]

Operational Plan: Step-by-Step Handling Protocol
Adherence to this protocol is essential for the safe handling of Hydroxyfenbendazole-d3.

1. Preparation:

Read and understand the Safety Data Sheet (SDS) before handling the compound.[5][8]

Ensure a well-ventilated area, preferably a chemical fume hood, is used for all

manipulations.[2]

Verify that an eye wash station and safety shower are readily accessible.[8]

Assemble all necessary PPE and ensure it is in good condition.
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2. Handling the Compound:

Wear the appropriate PPE as specified in the table above.[5][6][8]

Handle the compound in a designated area, away from ignition sources, to minimize dust

generation and accumulation.[5][8]

Keep the container tightly closed when not in use.[5][8]

Avoid direct contact with the skin, eyes, and clothing.[9] Do not breathe in dust or vapors.[5]

[6][8]

3. In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.[4][8]

Eye Contact: Immediately flush eyes with running water for at least 15 minutes, keeping

eyelids open.[9]

Inhalation: Move to fresh air. If symptoms persist, seek medical attention.[1][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4][6]

4. Storage:

Store the compound in a locked, properly labeled container.[5][7][8]

Keep in a dry, well-ventilated place.[10]

Disposal Plan
Hydroxyfenbendazole-d3 and any contaminated materials must be disposed of as hazardous

waste.

Waste Collection: Collect all waste material, including empty containers, contaminated PPE,

and cleaning materials, in a suitable, closed, and labeled container.[9]
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Disposal Method: Dispose of the waste at an approved waste disposal plant.[5][8] Do not

allow the substance to enter drains or the environment.[9][11]

Regulations: Adhere to all local, regional, and national regulations for hazardous waste

disposal.[5][11]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling

Hydroxyfenbendazole-d3 in a laboratory setting.
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Caption: Workflow for Safe Handling of Hydroxyfenbendazole-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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